Cas no 140466-83-7 (Phenol, 5-bromo-2-methoxy-3-(tetradecyloxy)-)

• Product Name: Phenol, 5-bromo-2-methoxy-3-(tetradecyloxy)-
• CAS No: 140466-83-7
• MF: C₂₁H₃₅BrO₃
• MW: 415.404806375504
• CID: 1298750
• Update Time: 2024-08-03

Phenol, 5-bromo-2-methoxy-3-(tetradecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-bromo-2-methoxy-3-(tetradecyloxy)-

• Inchi： 1S/C21H35BrO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-25-20-17-18(22)16-19(23)21(20)24-2/h16-17,23H,3-15H2,1-2H3
• InChI Key： STGFELBMQZRBGZ-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Br)=CC(OCCCCCCCCCCCCCC)=C1OC

Computed Properties

• Exact Mass: 414.17705

Experimental Properties

• Density: 1.132±0.06 g/cm3(Predicted)
• Boiling Point: 471.5±40.0 °C(Predicted)
• PSA: 38.69
• pka: 8.66±0.15(Predicted)